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Compound Focus: Aneratrigine

CAS No.: 2097163-74-9

Cat. No.: S12853325

Physicochemical Properties & Handling

Aneratrigine's properties present challenges for formulation and handling, which are critical for

experimental success.

Key Properties: [1]

¢ Molecular Formula: C19H20CIF2Ns02S2 [2] [3]

¢ Molecular Weight: 487.97 g/mol (free base) [2]

e CAS Number: 2097163-74-9 (free base); 2097163-75-0 (hydrochloride salt) [2] [4]

e Appearance: White to off-white solid [2]

e pKa Values: pKal = 1.1, pKa2 = 3.0, acidic pKa3 = 5.5, basic pKa4 = 8.7 [1]

e Solubility: Highly pH-dependent. Minimal solubility at gastric pH (0.03 mg/mL at pH 1.2), with
maximum solubility (5.22 mg/mL) observed at pH 4.0 [1].

Hazards and Safe Handling: Aneratrigine is classified as Acute Toxicity, Oral (Category 4), with the

hazard statement H302: Harmful if swallowed [3]. Please adhere to the following precautions:

¢ Personal Protective Equipment (PPE): Use safety goggles, gloves, and impervious clothing [3].

¢ Engineering Controls: Work in a well-ventilated area, preferably within a fume hood [3].

e Hygiene: Avoid inhalation, skin, and eye contact. Do not eat, drink, or smoke when handling the
product, and wash skin thoroughly after handling [3].
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Stock Solution Preparation & Formulation

The table below summarizes standard preparation methods for in vitro and in vivo applications based on

current data.

Table 1: Standard Preparation Methods for Aneratrigine

Application Solvent /| Formulation Target Concentration Protocol Steps & Notes

| In Vitro Assays [2] | Anhydrous DMSO | 100 mg/mL (204.93 mM) | 1. Weigh the required mass of
Aneratrigine. 2. Add DMSO to achieve the final concentration. 3. Use ultrasonic treatment to aid
dissolution if necessary. Note: DMSO is hygroscopic; use a newly opened container to prevent water
absorption. | | In Vivo Injection (Mouse/Rat) [4] | 10% DMSO + 40% PEG300 + 5% Tween 80 + 45%
Saline | 2.5 mg/mL | 1. Prepare a 25 mg/mL stock solution in DMSO. 2. Mix 100 pL stock with 400 pL
PEG300 and 50 pL. Tween 80. 3. Add 450 pL saline to a final volume of 1 mL. | | In Vivo Injection
(Alternate) [4] | 10% DMSO + 90% Corn Oil | 2.5 mg/mL | 1. Prepare a 25 mg/mL stock solution in DMSO.
2. Add 100 pL stock to 900 pL corn oil and mix well. | | Oral Administration (Mouse/Rat) [4] | 0.5%
Carboxymethylcellulose Sodium (CMC-Na) | 2.5 mg/mL | 1. Prepare a 0.5% CMC-Na solution in purified
water. 2. Add Aneratrigine powder to the solution and suspend by mixing (e.g., vortexing). Note: This

forms a suspension, not a true solution. |

Storage and Stability

Proper storage is critical for maintaining the chemical integrity of Aneratrigine.

Table 2: Recommended Storage Conditions

Shelf
Form Temperature . Notes
Life

Powder [2] [3] -20°C 3 years Keep the container tightly sealed in a cool, well-
ventilated place.
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Shelf
Form Temperature . Notes

Life
Stock Solution in -80°C 6 months  Aliquot to avoid repeated freeze-thaw cycles.
DMSO [2]
Stock Solution in -20°C 1 month Aliquot to avoid repeated freeze-thaw cycles.
DMSO [2]

Experimental Workflow for Preparation

The following diagram outlines the logical decision-making process for preparing Aneratrigine for your

experiments, based on the protocols above.
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Start: Prepare Aneratrigine
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Key Conclusions & Recommendations

¢ Solubility is a Major Hurdle: Aneratrigine is a BCS Class IV compound with low solubility and
permeability [1]. Its solubility is highly pH-dependent [1], which must be considered for both in vitro
assay buffers and in vivo formulation.
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e DMSO is Key for In Vitro Work: For cellular assays, preparing a high-concentration stock in
anhydrous DMSO is the most straightforward method [2].

e Formulate for In Vivo Studies: For animal studies, the compound must be formulated using
appropriate vehicles like those described to ensure bioavailability and accurate dosing [4].

e Prioritize Stability: The chemical stability of Aneratrigine can be compromised by heat and
moisture [1]. Adhering to recommended storage temperatures and minimizing freeze-thaw cycles of
stock solutions is essential for reproducible results [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Enhancing Chemical Stability and Bioavailability of ... [pmc.ncbi.nim.nih.gov]

2. Aneratrigine | Sodium Channel Blocker [medchemexpress.com]

3. Aneratrigine|2097163-74-9|MSDS [dcchemicals.com]

4. Anaratrigine hydrochloride | Sodium Channel | 2097163-75-0 [invivochem.com]

To cite this document: Smolecule. [Aneratrigine stock solution preparation and storage]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12853325#aneratrigine-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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